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Compound of Interest

Compound Name: trans-Stilbene-d2

Cat. No.: B12393891 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount when handling chemical compounds. This document provides essential, immediate

safety and logistical information for the handling of trans-Stilbene-d2, including operational

and disposal plans, to facilitate safe laboratory practices.

Chemical and Physical Properties

A summary of the key physical and chemical properties of trans-Stilbene-d2 is provided in the

table below for easy reference.
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Property Value

Chemical Formula C14H10D2

CAS Number 5284-44-6

Molecular Weight 180.25 g/mol

Physical State Solid

Appearance White to off-white crystalline powder

Melting Point 123 - 125 °C (253 - 257 °F)

Boiling Point 305 - 307 °C (581 - 585 °F)

Water Solubility 0.29 mg/L

Partition Coefficient (log Pow) 4.81

Source: LGC Standards Safety Data Sheet[1]

Hazard Identification and Personal Protective Equipment (PPE)

trans-Stilbene-d2 presents several health hazards. It is harmful if swallowed, may be harmful

if inhaled or absorbed through the skin, and causes serious eye irritation.[1] Therefore,

adherence to strict safety protocols and the use of appropriate personal protective equipment

are mandatory.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.lgcstandards.com/medias/sys_master/root/h35/h92/11132115189790/SDS_CDN-D-5742-0.25G_ST-WB-MSDS-6945445-1-1-1/SDS-CDN-D-5742-0.25G-ST-WB-MSDS-6945445-1-1-1.PDF
https://www.benchchem.com/product/b12393891?utm_src=pdf-body
https://www.lgcstandards.com/medias/sys_master/root/h35/h92/11132115189790/SDS_CDN-D-5742-0.25G_ST-WB-MSDS-6945445-1-1-1/SDS-CDN-D-5742-0.25G-ST-WB-MSDS-6945445-1-1-1.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard
Required Personal Protective Equipment
(PPE)

Eye Irritation

Safety glasses with side-shields or goggles. Use

equipment for eye protection tested and

approved under appropriate government

standards such as NIOSH (US) or EN 166 (EU).

Skin Contact

Handle with gloves. Wear impervious clothing to

prevent skin exposure. The type of protective

equipment must be selected according to the

concentration and amount of the dangerous

substance at the specific workplace.

Inhalation

Use a NIOSH (US) or CEN (EU) approved

respirator. Provide appropriate exhaust

ventilation where dust is formed.

Ingestion
Do not eat, drink, or smoke when using this

product. Wash hands thoroughly after handling.

Source: LGC Standards Safety Data Sheet, Fisher Scientific Safety Data Sheet[1][2]

Operational Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of trans-
Stilbene-d2 from receipt to disposal.
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Caption: A workflow diagram for the safe handling of trans-Stilbene-d2.
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First Aid Procedures

In case of exposure to trans-Stilbene-d2, immediate action is crucial. The following table

summarizes the recommended first aid measures.

Exposure Route First Aid Measures

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Get medical attention if

symptoms occur.[2]

Inhalation
Move person into fresh air. If not breathing, give

artificial respiration. Consult a physician.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Call a physician or poison control center

immediately.[2][3]

Disposal Plan

Proper disposal of trans-Stilbene-d2 and its containers is essential to prevent environmental

contamination. An environmental hazard cannot be excluded in the event of unprofessional

handling or disposal.[1][3]

Waste Disposal Logical Flow

The decision-making process for the disposal of trans-Stilbene-d2 waste should follow a clear,

logical path to ensure compliance and safety.
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Caption: A logical flow diagram for the proper disposal of trans-Stilbene-d2 waste.

All waste materials, including unused product and contaminated items, must be disposed of as

hazardous waste. Contact a licensed professional waste disposal service to dispose of this
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material.[1][3] Do not allow the product to enter drains.[1] All disposal practices must be in

accordance with local, state, and federal regulations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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